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Compound of Interest

Compound Name: Morwet EFW

Cat. No.: B1166135

Morwet EFW is a high-performance wetting agent, primarily utilized in agrochemical
formulations to enhance the efficacy of active ingredients.[1][2][3] This technical guide provides
a comprehensive overview of its properties and functions for researchers, scientists, and drug
development professionals. Morwet EFW is a sodium alkyl naphthalene sulfonate blend,
recognized for its excellent wetting capabilities for a wide range of powders.[1][2][4] Its primary
application is to ensure rapid and uniform dispersion of particles in liquid formulations.[1][5]

Core Functions and Applications

Morwet EFW functions as a dispersant, surfactant (anionic), and wetting agent.[1] It is
particularly beneficial for active ingredients that are prone to crystallization.[1] The high active
content of Morwet EFW, up to 95%, allows for flexibility in creating high-loading formulations.
[3] It is commonly used in various formulation types, including:

Suspension Concentrates (SC)

Water Dispersible Granules (WDG)

Water Soluble Granules (WSG)

Wettable Powders (WP)

By reducing the surface tension of water, Morwet EFW facilitates the penetration and
spreading of agrochemicals on plant surfaces, thereby enhancing their biological performance.
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Quantitative Data Summary

The following tables summarize the key technical specifications for Morwet EFW powder,
derived from product data sheets.

Physical and Chemical Properties

Property Value Method/Conditions
Appearance Tan Powder @ 25°C

Active Content 295.0%

Moisture <2.0%

pH 7.5-10.0 5% solution in water
Salt Content <25%

Source: Nouryon Product Data Sheet[4][6]

Performance Characteristics

Property Value Method/Conditions

Du Noly ring method, 25°C,
0.1% solution, DIN 53914

Surface Tension 32 mN/m

) Draves test, 25°C, 0.1%
Wetting Power 17 seconds i
solution

) o Initial: 120 mm; After 5 min: 60  Ross-Miles method, 25°C,
Foam Height (deionized water)

mm 0.05% solution
Foam Height (standard water Initial: 30 mm; After 5 min: 10 Ross-Miles method, 25°C,
D) mm 0.05% solution

Source: Nouryon Product Data Sheet[4]
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Experimental Protocols

Detailed, step-by-step experimental protocols for the methods cited in the technical data sheets
(Draves test, Du Nouy ring method, Ross-Miles foam test) are not provided in the publicly
available product literature. These are standardized industry methods, and for detailed
procedures, researchers should refer to the official documentation for the respective standards
(e.g., ASTM for Draves test, DIN for surface tension).

Visualizing Mechanisms and Workflows
Mechanism of Action as a Wetting Agent
The primary function of Morwet EFW is to reduce the surface tension at the solid-liquid

interface, allowing water to spread over and penetrate a powder more effectively. The diagram
below illustrates this fundamental mechanism.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1166135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Morwet EFW

(Surfactant)

With Morwet EFW

Enhanced Wetting
Low Contact Angle;

Water with Morwet EFW Powder
(Low Surface Tension)

Particle

Without Morwet EFW

Poor Wetting

Water Droplet High Contact Angle

(High Surface Tension)

Powder
Particle

© 2025 BenchChem. All rights reserved.

47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Define
Formulation Goals

Select Components:
- Active Ingredient
- Inert Carrier
- Morwet EFW (Wetting Agent)
- Dispersant (e.g., Morwet D-425)

/
e

All Components

Milling to
Desired Particle Size

Revise Formulation

Quality Control:
- Particle Size
- Homogeneity

Packaging

Performance Testing:
- Wetting Time (Draves)
- Suspensibility
- Dispersion

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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